Cas no 13380-85-3 (methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers)

methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers structure

13380-85-3 structure

Product Name:methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers

CAS No:13380-85-3

MF:C₉H₁₆O₃

MW:172.221543312073

MDL:MFCD02260048

CID:842898

PubChem ID:11073869

Update Time:2024-11-02

methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester
- Methyl cis-4-hydroxymethylcyclohexane-1-carboxylate
- METHYL TRANS-4-HYDROXYMETHYLCYCLOHEXANECARBOXYLATE
- 4-Hydroxymethyl-cyclohexanecarboxylic acid methyl ester
- methyl 1-hydroxymethyl-4-cyclohexanecarboxylate
- methyl 4-hydroxymethyl-1-cyclohexane carboxylate
- methyl 4-hydroxymethylcyclohexanecarboxylate
- (1r,4r)-methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- trans-Methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester, trans-
- Methyl trans-4-(hydroxymethyl)cyclohexanecarboxylate
- methyl (1r,4r)-4-(hydroxymethyl)cyclohexane-1-carboxylate
- methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers
- KOGYKIDJFOMAOF-ZKCHVHJHSA-N
- 4-hydroxymethyl-cyclohexane carboxylic acid methyl ester
- UNII-93403M505F
- UNII-R58V1A8V4H
- SCHEMBL14450649
- DS-15567
- 110928-44-4
- SCHEMBL351399
- DS-5562
- SCHEMBL351398
- Q27283613
- METHYLTRANS-4-HYDROXYMETHYLCYCLOHEXANECARBOXYLATE
- Q27287806
- 13380-85-3
- trans-methyl 4-(hydroxymethyl)cyclohexane carboxylate
- AKOS006284052
- M86577ODUE
- Methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate
- methyl trans-4-(hydroxymethyl)cyclohexane-carboxylate
- AKOS015851380
- trans-4-(Methoxycarbonyl)cyclohexanemethanol
- trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid methyl ester
- methyl trans-4-(hydroxymethyl)cyclohexane-1-carboxylate
- SB32898
- MFCD03840884
- cis-methyl 4-hydroxymethylcyclohexanecarboxylate
- EN300-173004
- DTXSID00928275
- CS-0150732
- 4-Hydroxymethylcyclohexanecarboxylic acid methyl ester
- trans-4-hydroxymethyl-cyclohexanecarboxylic acid methyl ester
- P10279
- 1-(Carbomethoxy)cyclohexane-4-carbinol
- R58V1A8V4H
- SB11024
- cis-methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- cis-4-(Methoxycarboxyl)cyclohexanemethanol
- Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester, cis-
- SY098890
- METHYL (1S,4S)-4-(HYDROXYMETHYL)CYCLOHEXANE-1-CARBOXYLATE
- SY013329
- 93403M505F
- BCP27209
- F30207
- UNII-M86577ODUE
- SCHEMBL408809
- KOGYKIDJFOMAOF-OCAPTIKFSA-N
- Methyl trans-4-(Hydroxymethyl)cyclohexanecarboxylate; trans-4-(Hydroxymethyl)cyclohexanecarboxylic Acid Methyl Ester; trans-4-(Methoxycarbonyl)cyclohexanemethanoltrans-Methyl 4-(Hydroxymethyl)cyclohexane-1-carboxylate; trans-Methyl 4-(Hydroxymethyl)cyclohexanecarboxylate
- DB-197966
- SCHEMBL12204505
- methyl 4-hydroxymethyl cyclohexane carboxylate
- Methyl 4-hydroxymethylcyclohexanecarboxylate, cis-
- CS-0362764
- DTXSID401230262
- AKOS005145544
- cis-4-hydroxymethyl-cyclohexanecarboxylic acid methyl ester
- EN300-396295
- P15628
- AS-77731
- D93334
- MFCD06799220
- CS-D1138
- 110928-45-5
- Methyl 4-hydroxymethylcyclohexanecarboxylate, trans-
- trans-methyl 4-hydroxymethylcyclohexanecarboxylate
- trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid, methyl ester
- Methyl cis-4-(hydroxymethyl)cyclohexanecarboxylate
- MDL： MFCD02260048
- Inchi： 1S/C9H16O3/c1-12-9(11)8-4-2-7(6-10)3-5-8/h7-8,10H,2-6H2,1H3
- InChI Key： KOGYKIDJFOMAOF-UHFFFAOYSA-N
- SMILES： OCC1CCC(C(=O)OC)CC1

Computed Properties

Exact Mass: 172.109944368g/mol
Monoisotopic Mass: 172.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 0.9

methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Security Information

Hazard Statement： H227-H315-H319-H335
Storage Condition：Sealed in dry,Room Temperature

methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR689-1g	methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers	13380-85-3	95+%	1g	3839CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR689-100mg	methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers	13380-85-3	95+%	100mg	639CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR689-250mg	methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers	13380-85-3	95+%	250mg	1457CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0546-1g	4-Hydroxymethyl-cyclohexanecarboxylic acid methyl ester	13380-85-3	98%	1g	3375.21CNY	2021-05-08
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0546-100mg	4-Hydroxymethyl-cyclohexanecarboxylic acid methyl ester	13380-85-3	98%	100mg	1161.82CNY	2021-05-08
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